Cas no 2639403-36-2 (Tert-butyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate)

• Product Name: Tert-butyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• CAS No: 2639403-36-2
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 6527955
• PubChem ID: 165901725
• Update Time: 2025-05-21

Tert-butyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• EN300-27725394
• 2639403-36-2
• Tert-butyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate

• Inchi： 1S/C14H18BrNO2/c1-14(2,3)18-13(17)12-11-8-10(15)5-4-9(11)6-7-16-12/h4-5,8,12,16H,6-7H2,1-3H3
• InChI Key： CICKAIDVPFVJNE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CCNC(C(=O)OC(C)(C)C)C=2C=1

Computed Properties

• Exact Mass: 311.05209g/mol
• Monoisotopic Mass: 311.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate

Tert-butyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS No. 2639403-36-2) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are widely studied for their potential applications in drug discovery and material science. The structure of this compound features a tert-butyl ester group attached to a tetrahydroisoquinoline ring system, with a bromine substituent at the 7-position. This unique combination of functional groups makes it a versatile building block for synthesizing more complex molecules.

Recent studies have highlighted the importance of tetrahydroisoquinolines in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have reported that derivatives of this compound exhibit promising antiproliferative activity against cancer cell lines. The presence of the bromine atom at the 7-position is particularly significant as it can act as a leaving group in substitution reactions, enabling further functionalization of the molecule. This property has been exploited in the synthesis of bioactive compounds with enhanced pharmacokinetic profiles.

The synthesis of tert-butyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding isoquinoline derivative. The introduction of the tert-butyl ester group is often achieved through esterification reactions using tert-butanol as a reagent. Subsequent bromination at the 7-position is carried out using bromine or other brominating agents under controlled conditions to ensure regioselectivity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

In terms of applications, this compound serves as an intermediate in the synthesis of various bioactive molecules. For example, it has been used in the construction of GABA receptor modulators, which are potential candidates for treating neurological disorders such as epilepsy and anxiety. Additionally, its role in the development of HIV protease inhibitors has been explored, showcasing its versatility in drug design.

From a structural standpoint, the tetrahydroisoquinoline ring system is characterized by its partially saturated bicyclic structure, which contributes to its stability and reactivity. The tert-butyl ester group not only enhances solubility but also provides a handle for further chemical modifications. The strategic placement of the bromine atom at the 7-position allows for selective transformations without disrupting the core structure.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity and toxicity profiles of this compound more accurately. For instance, molecular docking studies have revealed that tert-butyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate exhibits strong binding affinity to certain protein targets associated with neurodegenerative diseases. These findings underscore its potential as a lead compound for drug development.

In conclusion, tert-butyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS No. 2639403-36-2) is a valuable molecule with diverse applications in organic synthesis and pharmaceutical research. Its unique structure and functional groups make it an ideal candidate for exploring novel therapeutic agents and advanced materials.